2-(Diethylamino)-N-(1-phenylpropyl)acetamide

• CAS RN: 19893-64-2
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 2-(diethylamino)-N-(1-phenylpropyl)acetamide
• InChI: InChI=1S/C15H24N2O/c1-4-14(13-10-8-7-9-11-13)16-15(18)12-17(5-2)6-3/h7-11,14H,4-6,12H2,1-3H3,(H,16,18)
• InChI Key: RHWGDKBPRUQDTI-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)NC(=O)CN(CC)CC
• synonyms: 2-(Diethylamino)-N-(alpha-ethylbenzyl)acetamide

Description

2-(Diethylamino)-N-(1-phenylpropyl)acetamide, also known as propylhexedrine, is a synthetic compound that belongs to the class of psychoactive substances. It is structurally similar to amphetamine and has been used for various purposes, including as a nasal decongestant and a stimulant. In recent years, propylhexedrine has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

Propylhexedrine works by increasing the release and blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the activity of these neurotransmitters, which can result in improved cognitive function and mood.
Biochemical and Physiological Effects
Propylhexedrine has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver and can cause appetite suppression.

Advantages and Limitations for Lab Experiments

Propylhexedrine has several advantages for use in lab experiments, including its relatively low cost and availability. However, it also has limitations, such as its potential for abuse and the need for careful handling due to its psychoactive properties.

Future Directions

There are several potential future directions for research on 2-(Diethylamino)-N-(1-phenylpropyl)acetamideine, including its use as a treatment for ADHD, depression, and obesity. Additionally, further studies could investigate its potential as a cognitive enhancer or its effects on other neurotransmitter systems in the brain. Finally, research could focus on developing safer and more effective forms of the compound for therapeutic use.
In conclusion, 2-(Diethylamino)-N-(1-phenylpropyl)acetamideine is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. Its mechanism of action involves increasing the release and blocking the reuptake of dopamine and norepinephrine in the brain. While it has several advantages for use in lab experiments, it also has limitations and potential for abuse. Future research could investigate its potential as a treatment for various conditions or as a cognitive enhancer.

Synthesis Methods

Propylhexedrine is synthesized through a multi-step process starting with the reaction of diethylamine with 1-phenyl-2-chloropropane. The resulting product is then reacted with acetic anhydride to form the final compound, 2-(Diethylamino)-N-(1-phenylpropyl)acetamide.

Scientific Research Applications

Propylhexedrine has been studied for its potential therapeutic applications in various areas, including as a treatment for attention deficit hyperactivity disorder (ADHD), depression, and obesity. In preclinical studies, it has been shown to increase dopamine and norepinephrine levels in the brain, which may help improve cognitive function and mood.